N-{1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}-2,4-difluorobenzamide

• IUPAC Name: N-(1,3-dimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-5-yl)-2,4-difluorobenzamide
• InChI: InChI=1S/C16H12F2N4O3/c1-21-13-12(15(24)22(2)16(21)25)11(5-6-19-13)20-14(23)9-4-3-8(17)7-10(9)18/h3-7H,1-2H3,(H,19,20,23)
• InChI Key: TYXBBAKKAYAKNB-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=NC=CC(=C2C(=O)N(C1=O)C)NC(=O)C3=C(C=C(C=C3)F)F
• Molecular Formula: C16H12F2N4O3
• Molecular Weight: 346.29 g/mol

Description

The compound belongs to the class of pyridopyrimidines, which are heterocyclic compounds composed of a pyridine ring fused to a pyrimidine ring. Pyridopyrimidines have shown therapeutic interest and are present in relevant drugs.

Molecular Structure Analysis

The molecular structure of pyridopyrimidines depends on the location of the nitrogen atom in the pyridine ring. The specific structure of this compound would need to be determined through techniques such as NMR or X-ray crystallography.

Mechanism of Action

The mechanism of action of pyridopyrimidines can vary widely depending on their structure and the target they interact with. Some pyridopyrimidines have been studied for their therapeutic potential, including in the treatment of cancer and rheumatoid arthritis.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. It’s important to handle all chemicals with appropriate safety precautions, including the use of personal protective equipment and adequate ventilation.

Future Directions

The future directions for research on this compound would likely involve further exploration of its therapeutic potential, as well as optimization of its synthesis. Pyridopyrimidines are a promising class of compounds for drug development.